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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B083482 Get Quote

An In-depth Technical Guide to the Health and Safety of Solvent Violet 13

Abstract
Solvent Violet 13 (CAS No. 81-48-1), also known as C.I. 60725 and D&C Violet No. 2, is an

anthraquinone-based dye with wide applications in industrial and commercial products. While

valued for its coloring properties, a comprehensive understanding of its health and safety

profile is paramount for researchers, scientists, and drug development professionals who

handle this compound. This guide synthesizes current toxicological data, safe handling

protocols, and regulatory perspectives to provide a self-validating framework for risk mitigation.

Key considerations include potential skin sensitization, the risk of combustible dust explosions,

and significant long-term health concerns identified by regulatory bodies based on read-across

data from its analogue, anthraquinone. This document provides detailed experimental protocols

and emergency procedures to ensure the safe and responsible use of Solvent Violet 13 in a

laboratory and manufacturing context.

Chemical Identity and Applications
Solvent Violet 13 is a synthetic organic compound characterized by its violet hue. It is primarily

used as a colorant in a diverse range of materials.

1.1 Chemical Identification
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Property Value

IUPAC Name
1-hydroxy-4-(4-methylanilino)anthracene-9,10-

dione

Synonyms
C.I. Solvent Violet 13, C.I. 60725, D&C Violet

No. 2, Quinizarin Blue[1][2][3]

CAS Number 81-48-1[1][4]

Molecular Formula C21H15NO3[1][4]

Molecular Weight 329.35 g/mol [1]

Appearance Violet powder[1]

1.2 Primary Applications

The compound's stability and color intensity make it suitable for various applications, including:

Plastics and Resins: Used to dye thermoplastics and synthetic resins such as polystyrenes.

[5]

Industrial Solvents: Employed as a colorant for hydrocarbon-based products.[5]

Cosmetics: Found in externally applied cosmetics, including hair and skin care products.[5]

[6] In Canada, its use in certain cosmetics like lip balms, hair dyes, and face paints has been

identified as a potential concern.[7]

Medical Devices: Approved by the U.S. FDA for coloring absorbable sutures and intraocular

lens haptics at specific, low concentrations.[8]

Food Contact Materials: Permitted by the FDA for use in repeated-use epoxy coatings in

contact with beer, with a maximum level of 1% by weight of the cured coating.

Hazard Identification and Toxicological Profile
The toxicological profile of Solvent Violet 13 is complex, with data derived from direct studies

and read-across analyses from structurally similar compounds, notably anthraquinone.
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2.1 Acute Toxicity

The compound exhibits low acute oral toxicity but a higher toxicity via inhalation.

Oral: The LD50 in rats is reported as 10,000 mg/kg, indicating low toxicity via ingestion.[4]

However, ingestion may still cause gastrointestinal irritation, nausea, and diarrhea.[1]

Inhalation: An intratracheal LD50 in rats was found to be 250 mg/kg, highlighting a

significantly greater hazard if the dust is inhaled.[3][4] Inhalation may cause irritation of the

respiratory tract.[1]

2.2 Skin and Eye Irritation and Sensitization

Direct contact poses a risk of irritation and allergic reactions.

Eye Irritation: The dust can cause eye irritation and inflammation.[1][8]

Skin Irritation: Prolonged or repeated contact may lead to skin irritation.[1]

Skin Sensitization: There is a notable concern for skin sensitization.[9] Multiple sources

indicate that Solvent Violet 13 may cause an allergic skin reaction (H317).[10][11] This is a

key hazard considered in regulatory proposals.[11]

2.3 Chronic Toxicity and Carcinogenicity

Long-term exposure is the most significant health concern. Due to a lack of substance-specific

chronic toxicity data, regulatory bodies like Health Canada have used a read-across approach

from the analogue anthraquinone.[6][12]

Systemic Effects: The critical non-cancer health effects identified are toxicity to the kidneys,

liver, spleen, and bone marrow.[6][7]

Carcinogenicity: Based on the analogue anthraquinone, Solvent Violet 13 is considered to

have a potential for carcinogenicity.[6][7] While not currently listed as a carcinogen by IARC,

NTP, or OSHA, this potential has driven risk management actions in Canada.[1][7]

2.4 Genotoxicity and Reproductive Toxicity
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Data on genotoxicity is mixed. Some sources note that "mutagenicity data reported," while

others state it shall not be classified as germ cell mutagenic.[1][4] Similarly, it is generally not

classified as a reproductive toxicant, although some databases contain generic warnings about

potential damage to fertility or an unborn child.[4][10] The primary regulatory focus remains on

systemic toxicity and carcinogenicity.[6]

Endpoint Result Source

Oral LD50 (Rat) 10,000 mg/kg [4]

Intratracheal LD50 (Rat) 250 mg/kg [3][4]

Skin Sensitization
May cause an allergic skin

reaction
[9][11]

Carcinogenicity

Potential concern based on

read-across from

anthraquinone

[6][7]

Chronic Systemic Effects
Potential toxicity to kidney,

liver, spleen, bone marrow
[6][7]

Physical and Chemical Hazards
3.1 Flammability and Explosivity The primary physical hazard associated with Solvent Violet
13 is not its flammability as a solid but its potential as a combustible dust.

Flammability: The material must be preheated before ignition can occur (NFPA Flammability

Rating: 1).[4]

Combustible Dust: As a fine powder, it may form combustible dust concentrations in the air.

[4] This creates a risk of a dust explosion if an ignition source is present. All handling

procedures must aim to minimize dust generation and accumulation.[1]

3.2 Stability and Reactivity

Stability: The material is stable under normal ambient and anticipated storage and handling

conditions.[1][4]
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Incompatible Materials: Avoid contact with strong oxidizing and reducing agents, which may

destroy the color.[1][4][8]

Hazardous Decomposition: During a fire, thermal decomposition can generate irritating and

highly toxic gases, including carbon oxides (CO, CO2) and nitrogen oxides.[3][8]

Exposure Control and Personal Protection
A systematic approach to exposure control is essential for mitigating the health risks associated

with Solvent Violet 13. The hierarchy of controls provides a framework for implementing the

most effective safety measures.

4.1 The Hierarchy of Controls

The most effective control measures involve eliminating the hazard or substituting it with a

safer alternative. When that is not feasible, engineering controls, administrative controls, and

finally, personal protective equipment (PPE) are implemented.
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Hierarchy of Controls for Solvent Violet 13

Elimination
(e.g., Remove from process)

Substitution
(e.g., Use a less hazardous dye)

Engineering Controls
(e.g., Local exhaust ventilation, process enclosure)

Administrative Controls
(e.g., SOPs, training, restricted access)

Personal Protective Equipment (PPE)
(e.g., Respirator, gloves, goggles)
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Spill Occurs

Secure Area & Remove Ignition Sources

Don Appropriate PPE
(Respirator, Goggles, Gloves, Coveralls)

Contain Spill
Prevent entry into drains/waterways

Clean Up Spill
Use spark-proof tools & HEPA vacuum or wet sweeping

Place Waste in Labeled, Closed Container

Dispose According to Regulations

Click to download full resolution via product page

Caption: Workflow for responding to an accidental release of Solvent Violet 13.

Regulatory Status
The regulatory landscape for Solvent Violet 13 varies by region, reflecting different

approaches to risk assessment.
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Canada: Health Canada's screening assessment concluded that the substance may be

harmful to human health at current exposure levels from certain cosmetics. [7]The

government has proposed adding it to the List of Toxic Substances under CEPA and to the

Cosmetic Ingredient Hotlist as a prohibited or restricted ingredient. [6][12]* European Union:

Solvent Violet 13 is listed in Annex IV of the EU Cosmetic Regulation (colorants allowed in

cosmetic products) but is also listed in Annex II (substances prohibited in cosmetic products)

specifically when used as a substance in hair dye products. [6][12]* United States: The FDA

permits its use as D&C Violet No. 2 in externally applied drugs and cosmetics. It is also

approved for specific applications in medical devices and as a food contact substance under

strict limitations.

Conclusion
Solvent Violet 13 is a compound that requires careful and informed handling. While its acute

toxicity is relatively low, the potential for skin sensitization, the significant physical hazard of

combustible dust, and the serious long-term health concerns, including potential

carcinogenicity and systemic organ toxicity, demand the implementation of robust safety

protocols. For researchers, scientists, and drug development professionals, adherence to the

hierarchy of controls—prioritizing engineering solutions like proper ventilation and

supplementing with appropriate PPE—is not merely a recommendation but a necessity. A

thorough understanding of the toxicological data and strict adherence to the handling, storage,

and emergency procedures outlined in this guide are essential for mitigating risks and ensuring

a safe working environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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